Cas no 90927-40-5 (7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylic acid)

• Product Name: 7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylic acid
• CAS No: 90927-40-5
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 804515
• Update Time: 2023-08-03

7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylicacid, 3a,6,7,7a-tetrahydro-7-hydroxy-2,2-dimethyl-
• 1-cyclohexene-1-carboxylic acid-5-hydroxy-3,4-isopropylidine-dioxy
• 7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylic acid
• 3,4-O-Isopropylidene shikimic acid
• 7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylic acid
• 7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-2H-1,3-benzodioxole-5-carboxylic acid
• AK104267
• ST24045658

• Inchi： 1S/C10H14O5/c1-10(2)14-7-4-5(9(12)13)3-6(11)8(7)15-10/h4,6-8,11H,3H2,1-2H3,(H,12,13)
• InChI Key： PILATNHSTHZMCA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C=C(C(=O)O)CC(C12)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals